1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)ethanone

• Molecular Formula: C24H27N3O3
• Molecular Weight: 405.5 g/mol
• IUPAC Name: 1-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-2-(3,5-dimethyl-1-phenylpyrazol-4-yl)ethanone
• InChI: InChI=1S/C24H27N3O3/c1-16-21(17(2)27(25-16)20-8-6-5-7-9-20)14-24(28)26-11-10-18-12-22(29-3)23(30-4)13-19(18)15-26/h5-9,12-13H,10-11,14-15H2,1-4H3
• InChI Key: DJILNEWIGRSCSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)CC(=O)N3CCC4=CC(=C(C=C4C3)OC)OC

Description

• This compound is a complex organic molecule with a unique structure. Let’s break it down:
  • The core structure consists of an isoquinoline ring system (6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl) attached to a pyrazole ring (3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl) via an ethanone linker.
  • The compound’s systematic name is quite a mouthful, so it’s often referred to by its IUPAC name or a simplified version.
  • It may have interesting pharmacological properties due to its fused ring system and substituents.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• Unfortunately, I couldn’t find specific information on its mechanism of action. understanding its targets (receptors, enzymes, etc.) and pathways would be essential.
• Researchers would perform in vitro and in vivo studies to unravel this.

Comparison with Similar Compounds

Similar Compounds:

Remember that further research and experimental data are necessary to fully explore this compound’s properties and applications